Cas no 1210495-27-4 (3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide)

• Product Name: 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide
• CAS No: 1210495-27-4
• MF: C₁₇H₁₈Cl₂N₂O₂
• MW: 353.243022441864
• CID: 5451273
• PubChem ID: 45895613
• Update Time: 2025-09-28

3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26595799
• 1210495-27-4
• 3,6-dichloro-N-{1-[3-(propan-2-yloxy)phenyl]ethyl}pyridine-2-carboxamide
• 3,6-dichloro-N-[1-(3-propan-2-yloxyphenyl)ethyl]pyridine-2-carboxamide
• Z424611130
• AKOS008132731
• 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide

• Inchi： 1S/C17H18Cl2N2O2/c1-10(2)23-13-6-4-5-12(9-13)11(3)20-17(22)16-14(18)7-8-15(19)21-16/h4-11H,1-3H3,(H,20,22)
• InChI Key： OJHHTXDENQVWHT-UHFFFAOYSA-N
• SMILES： C1(C(NC(C2=CC=CC(OC(C)C)=C2)C)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 352.0745332g/mol
• Monoisotopic Mass: 352.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.4±45.0 °C(Predicted)
• pka: 11.72±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide

Comprehensive Overview of 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide (CAS No. 1210495-27-4)

3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide (CAS No. 1210495-27-4) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, with its unique molecular structure, exhibits properties that make it a subject of interest for various applications. The pyridinecarboxamide backbone, combined with dichloro and isopropoxy substituents, contributes to its distinct chemical behavior and potential utility in scientific and industrial contexts.

The molecular formula of 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide is C₁₇H₁₈Cl₂N₂O₂, and its molecular weight is approximately 353.24 g/mol. The presence of the dichloropyridine moiety is particularly noteworthy, as it often enhances the compound's reactivity and binding affinity in biological systems. Researchers have explored its potential as a building block for more complex molecules, especially in the development of novel pharmaceuticals and agrochemicals.

One of the key areas where 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide has shown promise is in the field of pesticide development. With the growing demand for sustainable and effective crop protection solutions, this compound's structural features make it a candidate for further investigation. Its potential to interact with specific enzymes or receptors in pests could lead to the development of new, targeted pest control agents. This aligns with the current global trend toward reducing the environmental impact of agricultural practices while maintaining high efficacy.

In addition to its agrochemical applications, 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide has also been studied for its potential in medicinal chemistry. The pyridinecarboxamide scaffold is a common feature in many drug molecules, and modifications to this core structure can lead to compounds with diverse biological activities. Researchers are particularly interested in its potential as a precursor for kinase inhibitors or other therapeutic agents, given the increasing focus on precision medicine and targeted therapies.

The synthesis of 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide typically involves multi-step organic reactions, including condensation and substitution processes. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. As such, optimizing the synthetic route for this compound remains an active area of research, especially for industrial-scale production.

From a market perspective, the demand for specialized chemical intermediates like 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide is on the rise. The compound's versatility and potential applications in high-growth sectors such as agriculture and pharmaceuticals make it a valuable asset for chemical suppliers and research institutions. Companies involved in the production and distribution of this compound are likely to benefit from the increasing focus on innovation in these industries.

Safety and handling of 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide should always adhere to standard laboratory protocols. While it is not classified as a hazardous material under most regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended when working with this compound. Researchers and industrial users should consult the material safety data sheet (MSDS) for detailed guidelines.

In conclusion, 3,6-Dichloro-N-[1-[3-(1-methylethoxy)phenyl]ethyl]-2-pyridinecarboxamide (CAS No. 1210495-27-4) represents a fascinating example of how tailored chemical structures can open doors to innovative applications. Its potential in agrochemicals and pharmaceuticals, combined with the growing demand for specialized intermediates, positions it as a compound of significant interest for both academic and industrial researchers. As the scientific community continues to explore its properties and applications, this compound is likely to play a pivotal role in addressing some of the key challenges in modern chemistry and biology.